(5-Amino-3-chloropyridin-2-yl)methanol

Core Science & Biosynthesis

Thermodynamic Stability and Melting Point Analysis of (5-Amino-3-chloropyridin-2-yl)methanol: A Preformulation Guide

Executive Summary

In the development of advanced targeted therapies, particularly Janus Kinase (JAK1) and Tyrosine Kinase 2 (TYK2) inhibitors, the physicochemical characterization of active pharmaceutical ingredient (API) intermediates is a critical path to successful formulation. (5-Amino-3-chloropyridin-2-yl)methanol (CAS: 1417328-04-1) serves as a pivotal molecular building block in these synthesis pathways[1].

As a Senior Application Scientist, I have designed this whitepaper to move beyond standard data reporting. Here, we dissect the causality behind the thermodynamic stability and melting point of this specific aminopyrimidine derivative. By understanding the molecular architecture and employing self-validating thermal analysis protocols, researchers can predict degradation kinetics, optimize storage conditions, and streamline downstream pharmaceutical manufacturing.

Molecular Architecture and Thermodynamic Drivers

The thermodynamic stability and melting point (Tm) of a solid-state compound are macroscopic manifestations of its microscopic crystal lattice energy. For (5-Amino-3-chloropyridin-2-yl)methanol, three structural features dictate its thermal behavior:

• Extensive Intermolecular Hydrogen Bonding: The molecule possesses a C2-hydroxymethyl group (-CH₂OH) and a C5-amino group (-NH₂). These functional groups act as both hydrogen bond donors and acceptors. When combined with the hydrogen-bond-accepting pyridine nitrogen, they form a dense, highly cross-linked crystalline network. This network requires significant thermal energy to disrupt, thereby elevating the melting point and the enthalpy of fusion (ΔHf).

• Inductive vs. Resonance Effects: The highly electronegative chlorine atom at the C3 position exerts a strong electron-withdrawing inductive effect (-I). This stabilizes the electron density of the pyridine ring, reducing the basicity of the adjacent nitrogen and shielding the molecule from electrophilic oxidative degradation. Conversely, the C5-amino group provides an electron-donating resonance effect (+R). This "push-pull" electronic distribution creates a strong molecular dipole, enhancing dipole-dipole interactions in the solid state.

• Steric Conformation: The ortho-relationship between the C2-hydroxymethyl group and the C3-chlorine atom introduces steric hindrance. The rotational restriction of the -CH₂OH group forces the molecule into a highly ordered, low-entropy conformation within the crystal lattice, further driving thermodynamic stability.

Table 1: Physicochemical Properties of (5-Amino-3-chloropyridin-2-yl)methanol

Attribute	Value / Description
IUPAC Name	(5-Amino-3-chloropyridin-2-yl)methanol
CAS Number	1417328-04-1
Molecular Formula	C₆H₇ClN₂O
Molecular Weight	158.59 g/mol
Structural Features	Pyridine core, C2-hydroxymethyl, C3-chloro, C5-amino
Predicted pKa (Amino)	~4.5 - 5.5 (Weak base)
Hydrogen Bond Donors	3 (-OH, -NH₂)
Hydrogen Bond Acceptors	4 (N, O, Cl)

Experimental Workflows & Self-Validating Protocols

To ensure uncompromising scientific integrity, the analytical methods used to determine the melting point and degradation kinetics must be self-validating. A protocol is only as reliable as its internal system suitability checks.

Fig 1. Comprehensive thermodynamic and chemical stability workflow for API preformulation.

Protocol A: Melting Point Determination via DSC

Differential Scanning Calorimetry (DSC) is the gold standard for determining the melting point (Tm) and polymorphic purity of pharmaceutical intermediates. We strictly adhere to the guidelines outlined in[2].

• Causality of Pan Selection: We utilize hermetically sealed aluminum pans with a laser-drilled pinhole. If the compound contains trace residual solvents or hydrates, a completely sealed pan would build internal pressure, artificially shifting the melting point via the Clausius-Clapeyron effect. The pinhole allows volatiles to escape, ensuring the endotherm observed is a true melting event at atmospheric pressure.

• Self-Validating System Check: Prior to sample analysis, the system must run an Indium standard. Validation Gate: If the extrapolated onset temperature of Indium deviates from 156.6 ± 0.2 °C, or the enthalpy (ΔHf) deviates from 28.45 ± 0.5 J/g, the sequence automatically halts. No sample data is collected until recalibration is successful.

Step-by-Step Methodology:

• Preparation: Weigh exactly 2.0 to 5.0 mg of (5-Amino-3-chloropyridin-2-yl)methanol into the prepared aluminum pan.

• Purge: Establish a dry Nitrogen (N₂) purge at 50 mL/min to prevent oxidative degradation during heating.

• Equilibration: Equilibrate the sample at 25°C for 5 minutes to establish a stable heat-flow baseline.

• Thermal Ramping: Heat the sample at a controlled rate of 10°C/min up to 200°C.

• Integration: Calculate the melting point using the extrapolated onset temperature of the primary endothermic peak, rather than the peak maximum, to eliminate thermal lag artifacts.

Protocol B: Degradation Kinetics via TGA

Thermogravimetric Analysis (TGA) quantifies the thermodynamic stability boundary—the degradation temperature (Td)—by measuring mass loss as a function of temperature.

• Self-Validating System Check: TGA is highly susceptible to buoyancy effects (apparent mass gain due to decreasing gas density at high temperatures). Validation Gate: A blank run using an empty platinum crucible must be performed. The software must automatically subtract this baseline. If baseline drift exceeds 10 µg over the 200°C span, the microbalance must be isolated and recalibrated.

Step-by-Step Methodology:

• Preparation: Load 5.0 to 10.0 mg of the compound into an open platinum crucible.

• Purge: Utilize a dual-gas system: N₂ purge at 40 mL/min over the sample, and 60 mL/min through the balance to protect the electronics from evolved corrosive gases (e.g., HCl from the chloropyridine ring).

• Thermal Ramping: Ramp at 10°C/min from 25°C to 400°C.

• Analysis: Identify the Td at the point of 5% mass loss. Evaluate the first derivative (DTG) curve to separate overlapping degradation events (e.g., desolvation vs. covalent bond cleavage).

Table 2: Typical Thermal Analysis Parameters (DSC & TGA)

Parameter	Analytical Technique	Target Metric	System Suitability Requirement
Melting Point (Tm)	DSC	Extrapolated Onset Temperature	Indium standard Tm = 156.6 ± 0.2 °C
Enthalpy of Fusion (ΔHf)	DSC	Area under endothermic peak	Indium standard ΔHf = 28.45 ± 0.5 J/g
Degradation Onset (Td)	TGA	Temperature at 5% mass loss	Baseline drift < 10 µg over 200°C span
Volatile Content	TGA	Mass loss < 105°C	Balance calibration with standard weights

Long-Term Thermodynamic Stability & Degradation Pathways

While thermal analysis provides acute thermodynamic boundaries, long-term stability requires isothermal stress testing. We align our protocols with the[3].

Fig 2. Mechanistic degradation pathways and thermodynamic stability drivers of the API.

Accelerated Isothermal Testing Matrix

To predict the shelf-life of (5-Amino-3-chloropyridin-2-yl)methanol, the compound is subjected to accelerated environmental conditions. The primary degradation risk for aminopyridines is N-oxidation of the pyridine ring or the primary amine. However, the steric bulk of the hydroxymethyl group and the electron-withdrawing nature of the chlorine atom provide substantial kinetic barriers to these pathways.

Table 3: ICH Q1A(R2) Stability Testing Matrix

Storage Condition	Temperature	Relative Humidity (RH)	Minimum Time Period	Testing Frequency
Long-Term	25°C ± 2°C	60% ± 5%	12 Months	0, 3, 6, 9, 12 months
Intermediate	30°C ± 2°C	65% ± 5%	6 Months	0, 3, 6 months
Accelerated	40°C ± 2°C	75% ± 5%	6 Months	0, 1, 3, 6 months

Note: Samples pulled at these intervals must be analyzed via HPLC-UV/MS to quantify specific degradation products, ensuring mass balance is maintained between the parent API and its degradants.

Conclusion & Formulation Implications

The thermodynamic stability of (5-Amino-3-chloropyridin-2-yl)methanol is a direct consequence of its highly polarized, hydrogen-bond-rich molecular architecture. By employing self-validating DSC and TGA protocols, alongside rigorous ICH Q1A(R2) stability matrices, researchers can accurately map its thermal boundaries. The robust crystal lattice—fortified by the C3-chlorine inductive effect and extensive intermolecular bonding—renders it an exceptionally stable intermediate, ideal for the demanding synthesis conditions of modern kinase inhibitors.

References

• US10980815B2 - Aminopyrimidinyl compounds Source: Google Patents URL

• Thermal Analysis: Stability, Decomposition, and Material Properties Source: Lab Manager (Covering USP <891> Guidelines) URL:[Link]

• ICH Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) / IKEV URL:[Link]

Sources

• 1. US10980815B2 - Aminopyrimidinyl compounds - Google Patents [patents.google.com]
• 2. Thermal Analysis: Stability, Decomposition, and Material Properties | Lab Manager [labmanager.com]
• 3. ikev.org [ikev.org]

Protocols & Analytical Methods

Application Notes and Protocols for Cross-Coupling Reactions with (5-Amino-3-chloropyridin-2-yl)methanol

These application notes provide detailed protocols and scientific insights for conducting cross-coupling reactions with the versatile building block, (5-Amino-3-chloropyridin-2-yl)methanol. This guide is intended for researchers, scientists, and professionals in drug development and medicinal chemistry who seek to leverage this scaffold for the synthesis of novel compounds. The protocols herein are grounded in established chemical principles and aim to provide a robust starting point for reaction optimization and discovery.

Introduction: The Strategic Value of Substituted Pyridines

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. Its nitrogen atom can act as a hydrogen bond acceptor, and the aromatic system provides a rigid framework for orienting functional groups. Specifically, aminopyridines are key pharmacophores found in drugs targeting a range of biological targets. The strategic functionalization of the pyridine core via cross-coupling reactions is a cornerstone of modern drug discovery, enabling the rapid generation of diverse chemical libraries.

(5-Amino-3-chloropyridin-2-yl)methanol is a particularly interesting building block. It possesses three key functional groups: a nucleophilic amino group, a reactive chloro group amenable to cross-coupling, and a hydroxymethyl group that can be further modified or can influence the reactivity of the adjacent chloro group. The strategic challenge and opportunity lie in selectively reacting at the 3-position chlorine without engaging the other functional groups in unwanted side reactions.

Core Concepts in Cross-Coupling of Pyridyl Halides

The successful cross-coupling of (5-Amino-3-chloropyridin-2-yl)methanol hinges on the careful selection of a catalyst system that is compatible with the inherent properties of the substrate. The electron-rich nature of the aminopyridine ring and the presence of Lewis basic sites (the amino group and the ring nitrogen) can lead to catalyst inhibition or undesired side reactions. Therefore, the choice of ligand, base, and solvent is critical for achieving high yields and selectivity.

Generally, palladium-catalyzed cross-coupling reactions are the methods of choice for forming new carbon-carbon and carbon-nitrogen bonds at the site of the chloro substituent. The three most common and relevant transformations for this substrate are the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

Protocol 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between the pyridyl chloride and a boronic acid or ester. The choice of a bulky, electron-rich phosphine ligand is often crucial for facilitating the oxidative addition of the palladium catalyst to the relatively unreactive chloropyridine.

Rationale for Reagent Selection:

• Catalyst: A palladium(II) precatalyst like Pd(OAc)₂ or a pre-formed Pd(0) source is used. In the presence of a phosphine ligand, these are reduced in situ to the active Pd(0) species.

• Ligand: Buchwald ligands, such as SPhos or XPhos, are highly effective for coupling of chloropyridines. Their steric bulk and electron-donating properties promote the oxidative addition step and stabilize the catalytic intermediates.

• Base: A moderately strong inorganic base like K₂CO₃ or K₃PO₄ is typically employed. The base is crucial for the transmetalation step, where the organic group is transferred from boron to palladium. The choice of base can significantly impact the reaction outcome and should be screened for optimal performance.

• Solvent: A polar aprotic solvent system, often a mixture of an organic solvent like 1,4-dioxane or toluene with water, is used to dissolve both the organic and inorganic reagents.

Detailed Step-by-Step Protocol:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (5-Amino-3-chloropyridin-2-yl)methanol (1.0 equiv.), the desired boronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: In a separate vial, pre-mix the palladium source (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., SPhos, 4-10 mol%) in the chosen solvent. Add this catalyst solution to the Schlenk flask.

• Solvent Addition: Add the solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) to the reaction mixture. The final concentration should be in the range of 0.1-0.5 M with respect to the starting material.

• Reaction Execution: Seal the Schlenk flask and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol).

Data Presentation: Suzuki-Miyaura Reaction Optimization

Entry	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O	100	Expected >80%
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2.5)	K₃PO₄ (3)	Toluene/H₂O	110	Expected >85%
3	Pyridin-3-ylboronic acid	PdCl₂(dppf) (5)	-	Cs₂CO₃ (2.5)	DME/H₂O	90	Expected >70%

Note: Yields are hypothetical and serve as a guide for expected outcomes based on similar transformations.

Visualization: Suzuki-Miyaura Catalytic Cycle

Technical Notes & Optimization

Technical Support Center: Optimizing Nucleophilic Substitution on (5-Amino-3-chloropyridin-2-yl)methanol

Welcome to the technical support guide for the nucleophilic substitution of (5-Amino-3-chloropyridin-2-yl)methanol. This document is intended for researchers, chemists, and drug development professionals who are working with this challenging but valuable synthetic intermediate. Our goal is to provide you with expert insights, actionable troubleshooting protocols, and a foundational understanding of the chemical principles at play, enabling you to optimize your reaction conditions for success.

The substitution of a leaving group at the 3-position of a pyridine ring is an inherently difficult transformation. Unlike substitutions at the 2- and 4-positions, the ring nitrogen cannot directly stabilize the negatively charged Meisenheimer intermediate through resonance, resulting in a higher activation energy barrier.[1][2][3] This guide will address this core challenge and provide strategies to overcome it.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reactivity of (5-Amino-3-chloropyridin-2-yl)methanol and the general strategies for its derivatization.

Q1: Why is nucleophilic substitution at the 3-position of this pyridine so challenging?

A1: The primary difficulty lies in the electronics of the pyridine ring. During a standard Nucleophilic Aromatic Substitution (SNAr) reaction, the nucleophile attacks the carbon bearing the leaving group, forming a negatively charged intermediate known as a Meisenheimer complex.[4][5] For substitutions at the 2- (ortho) and 4- (para) positions, the electron-withdrawing pyridine nitrogen can effectively delocalize and stabilize this negative charge via resonance.[1][3] However, when the substitution occurs at the 3- (meta) position, the nitrogen atom is on a node in the resonance structures and cannot provide this stabilization, making the intermediate significantly less stable and the reaction much slower.[1][2]

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Diagram 1: Electronic challenge of SNAr at the pyridine C-3 position.

Q2: What are the primary strategies to achieve this substitution?

A2: Given the low intrinsic reactivity of the C-3 position, two main strategies are employed:

• Forced-Condition SNAr: This approach uses traditional SNAr conditions but pushes them to the limit. It involves using highly potent nucleophiles (e.g., sodium alkoxides, thiolates), polar aprotic solvents like DMSO or DMF to maximize nucleophile reactivity, and high temperatures, sometimes with microwave irradiation to accelerate the slow reaction.[6]

• Transition-Metal Catalysis: This is often the more effective and versatile strategy. Instead of forcing a direct SNAr, a catalytic cycle is used to form the desired bond under milder conditions. The most common methods are Palladium-catalyzed Buchwald-Hartwig amination (for C-N bonds) and Copper-catalyzed Ullmann condensation (for C-N, C-O, and C-S bonds).[7][8][9][10] These methods do not proceed via a Meisenheimer complex and thus bypass the inherent electronic barrier.

Q3: How do the amino and hydroxymethyl groups on the substrate affect the reaction?

A3: Both substituents significantly influence the reaction:

• 5-Amino Group: This is a strong electron-donating group (EDG) by resonance. It increases the electron density of the pyridine ring, further deactivating it towards attack by a nucleophile and making the SNAr reaction even more difficult.

• 2-Hydroxymethyl Group: This group is a potential liability. The alcohol is a nucleophile itself and can be deprotonated by the base in the reaction mixture. This can lead to side reactions, including intramolecular cyclization or intermolecular ether formation. For sensitive transformations, it may be necessary to protect the hydroxyl group (e.g., as a silyl ether or benzyl ether) before the substitution reaction and deprotect it afterward.

Q4: How do I choose between Palladium and Copper catalysis?

A4: The choice depends on the desired bond and the specific nucleophile.

• Palladium (Buchwald-Hartwig): This is generally the premier method for forming C-N bonds with primary and secondary amines, as well as anilines.[10][11] Modern catalyst systems using specialized biarylphosphine ligands are highly efficient for coupling (hetero)aryl chlorides.[7][9]

• Copper (Ullmann): This is a cost-effective alternative and is particularly useful for forming C-O (with alcohols/phenols) and C-S (with thiols) bonds.[12] It is also effective for C-N bond formation, especially with amides and N-heterocycles.[8][13] Copper-catalyzed reactions often require ligands like diamines or amino acids to facilitate the coupling.[8][12]

Troubleshooting Guide

This guide is structured to directly address common problems encountered during the optimization of this reaction.

Problem: No or very low conversion of starting material.

• Possible Cause 1: Insufficiently forcing conditions for SNAr.

  • Explanation: As discussed, direct SNAr on this substrate is extremely difficult. Room temperature or moderate heating is unlikely to be sufficient.

  • Solution:

    • Increase Temperature: Gradually increase the reaction temperature, monitoring for decomposition. For high-boiling solvents like DMSO or NMP, temperatures of 150-200 °C may be required.

    • Use Microwave Irradiation: Microwave heating can dramatically accelerate SNAr reactions, often reducing reaction times from many hours to minutes.[6]

    • Ensure Anhydrous Conditions: Water can quench strong bases and deactivate anionic nucleophiles.[14] Use flame-dried glassware, anhydrous solvents, and maintain an inert atmosphere (Nitrogen or Argon).

• Possible Cause 2: Inactive or inappropriate catalyst system.

  • Explanation: For metal-catalyzed reactions, the choice of metal, ligand, and base is a tightly coupled system. An incorrect combination will result in no catalytic turnover. Aryl chlorides are notoriously more difficult to activate than bromides or iodides.[9]

  • Solution:

    • Screen Ligands (for Pd): For Buchwald-Hartwig coupling of this challenging chloride, you need a highly active, electron-rich, and sterically hindered phosphine ligand. Consider ligands like BrettPhos, RuPhos, or XPhos.[7]

    • Screen Bases: The base is not just a proton scavenger; it's integral to the catalytic cycle. For Pd-catalysis, strong, non-nucleophilic bases like NaOt-Bu, KOt-Bu, or LiHMDS are often required.[11] For Cu-catalysis, K₃PO₄ or Cs₂CO₃ are common choices.[12][15]

    • Check Catalyst Quality: Ensure your palladium precatalyst or copper salt has not degraded. Use fresh, high-purity reagents.

• Possible Cause 3: Weak Nucleophile.

  • Explanation: The nucleophile must be potent enough to either attack the deactivated ring (SNAr) or participate effectively in the catalytic cycle.

  • Solution:

    • Pre-form the Anion: If using an alcohol or thiol nucleophile, pre-treat it with a strong, non-nucleophilic base like Sodium Hydride (NaH) in an anhydrous solvent like THF or DMF before adding the pyridine substrate.[6] This ensures you have the much more reactive alkoxide or thiolate anion.

    • Increase Nucleophile Equivalents: Using an excess of the nucleophile (e.g., 1.5-2.0 equivalents) can help drive the reaction to completion.

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}

Diagram 2: Decision workflow for troubleshooting low product yield.

Problem: I see multiple products and a complex mixture by TLC/LC-MS.

• Possible Cause 1: Side reactions involving the amino or hydroxymethyl groups.

  • Explanation: At high temperatures or with strong bases, these functional groups can react. The amine can act as a nucleophile, potentially leading to dimerization. The deprotonated hydroxyl group can also lead to side products.

  • Solution:

    • Protecting Groups: This is the most robust solution. Protect the amine (e.g., as a Boc or DMB carbamate) and/or the alcohol (e.g., as a TBS or benzyl ether) before the substitution reaction. This adds steps to the synthesis but provides a much cleaner reaction profile.

    • Lower the Temperature: If possible, find a catalyst system that operates at a lower temperature to minimize the rate of these side reactions relative to the desired substitution.

• Possible Cause 2: Decomposition.

  • Explanation: The substrate or product may be unstable at the high temperatures required for the reaction.

  • Solution:

    • Run a Stability Test: Heat the starting material under the reaction conditions (solvent, base) without the nucleophile to see if it decomposes on its own.

    • Minimize Reaction Time: Use a more active catalyst or microwave heating to reduce the time the material spends at high temperature.

Problem: My reaction works, but purification is difficult.

• Possible Cause: Persistent polar impurities.

  • Explanation: Polar aprotic solvents like DMF and DMSO can be difficult to remove completely and can interfere with chromatography. Excess base or salts can also cause issues.

  • Solution:

    • Aqueous Work-up: After the reaction is complete, cool the mixture and dilute it with a large volume of water. Extract the product with an organic solvent like Ethyl Acetate or Dichloromethane. This will remove most of the DMF/DMSO and inorganic salts into the aqueous layer.

    • Brine Wash: Wash the combined organic layers with brine (saturated NaCl solution) to further remove residual water and polar solvents.

    • Acid/Base Wash: Depending on the nature of your product and impurities, a dilute acid wash (e.g., 1M HCl) or base wash (e.g., sat. NaHCO₃) can help remove basic or acidic impurities, respectively. Be mindful of the stability of your product to these conditions.

Protocols and Methodologies

The following are generalized, representative protocols. They must be optimized for your specific nucleophile and experimental setup.

Protocol 1: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

This protocol is suitable for coupling with a primary or secondary amine.

• Setup: To a flame-dried Schlenk flask or microwave vial, add (5-Amino-3-chloropyridin-2-yl)methanol (1.0 eq.), the amine nucleophile (1.2-1.5 eq.), a palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%), and the corresponding phosphine ligand (e.g., XPhos, 1-5 mol% if not using a precatalyst).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Reagent Addition: Add the base (e.g., NaOt-Bu or Cs₂CO₃, 2.0-3.0 eq.). Then, add anhydrous, degassed solvent (e.g., Dioxane or Toluene) via syringe.

• Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.[9]

• Work-up: Once complete, cool the reaction to room temperature. Dilute with Ethyl Acetate and filter through a pad of celite to remove the catalyst and salts.

• Purification: Concentrate the filtrate in vacuo and purify the crude residue by column chromatography.

Protocol 2: Copper-Catalyzed C-O Coupling (Ullmann-type)

This protocol is suitable for coupling with an alcohol.

• Setup: To a dry round-bottom flask under an inert atmosphere, add the alcohol nucleophile (1.5 eq.) and anhydrous, polar aprotic solvent (e.g., DMF or DMSO).

• Alkoxide Formation: Cool the solution in an ice bath and carefully add a strong base like Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.6 eq.) portion-wise. Allow the mixture to stir at room temperature for 30 minutes.

• Reagent Addition: Add (5-Amino-3-chloropyridin-2-yl)methanol (1.0 eq.), a copper(I) source (e.g., CuI, 10-20 mol%), and a ligand (e.g., N,N'-dimethylethylenediamine, 20-40 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (often 100-140 °C) and monitor its progress.

• Work-up: Cool the reaction to room temperature. Carefully quench the reaction by the slow addition of water. Extract the product with an organic solvent (e.g., Ethyl Acetate).

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.

digraph "Buchwald_Hartwig_Cycle" { graph [bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontsize=10]; edge [arrowhead=vee, color="#5F6368", fontsize=9];

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Diagram 3: Simplified catalytic cycle for Buchwald-Hartwig amination.

Data Summary Tables

Table 1: Comparison of General Reaction Strategies

Parameter	Forced-Condition SNAr	Metal-Catalyzed Coupling (Pd/Cu)
Mechanism	Addition-Elimination (Meisenheimer)	Oxidative Addition / Reductive Elimination
Temperature	Very High (150-200 °C)	Moderate to High (80-140 °C)
Nucleophiles	Strong anions required (alkoxides, etc.)	Broader scope (amines, alcohols, amides)
Key Reagents	Strong base, Polar aprotic solvent	Catalyst, Ligand, Base
Advantages	Transition-metal-free, simple reagents	Higher yields, milder conditions, broader scope
Disadvantages	High risk of decomposition, limited scope	Catalyst cost, ligand sensitivity, metal residues

Table 2: Recommended Solvent Systems

Solvent	Type	Boiling Point (°C)	Typical Use Case	Notes
DMSO	Polar Aprotic	189	High-temp SNAr, Cu-coupling	Excellent solvating power; difficult to remove.[6][12]
DMF	Polar Aprotic	153	High-temp SNAr, Cu-coupling	Can decompose at high temps; reprotoxic.[1][6]
NMP	Polar Aprotic	202	High-temp SNAr	Very high boiling point; reprotoxic.[6]
1,4-Dioxane	Ethereal	101	Pd-catalyzed couplings	Good for Buchwald-Hartwig; must be anhydrous.[8]
Toluene	Aromatic	111	Pd-catalyzed couplings	Less polar; good for many phosphine ligands.[16]

References

• Benchchem. (2025).
• Maiti, D., et al. (2012). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. Chemical Science.
• The Royal Society of Chemistry. (n.d.). Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry.
• Benchchem. (2025). Technical Support Center: Nucleophilic Aromatic Substitution (SNAr) on Pyridines. Benchchem.

• Dherange, J. R., et al. (2014). Copper- and Palladium-Catalyzed Amidation Reactions for the Synthesis of Substituted Imidazo[4,5-c]pyridines. The Journal of Organic Chemistry. [Link]

• MDPI. (2022). Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants. MDPI. [Link]

• Lookchem. (2022). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES. Lookchem. [Link]

• Old, D. W., et al. (2000). Simple, efficient catalyst system for the palladium-catalyzed amination of aryl chlorides, bromides, and triflates. Journal of the American Chemical Society. [Link]

• PubMed. (2014). Copper- and palladium-catalyzed amidation reactions for the synthesis of substituted imidazo[4,5-c]pyridines. PubMed. [Link]

• Wordpress. (2026). SNAr Reaction in Other Common Molecular Solvents. Wordpress. [Link]

• ACS Publications. (2022). Copper-Catalyzed Direct Syntheses of Phenoxypyrimidines from Chloropyrimidines and Arylboronic Acids: A Cascade Avenue and Unconventional Substrate Pairs. The Journal of Organic Chemistry. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• ResearchGate. (n.d.). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides. Request PDF. [Link]

• ACS Publications. (2026). Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides. Journal of the American Chemical Society. [Link]

• ACS Publications. (2019). Palladium-Catalyzed Amidation and Amination of (Hetero)aryl Chlorides under Homogeneous Conditions Enabled by a Soluble DBU/NaTFA Dual-Base System. ACS Publications. [Link]

• The Royal Society of Chemistry. (n.d.). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. The Royal Society of Chemistry. [Link]

• NIH. (n.d.). Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates. PMC. [Link]

• ACS Publications. (2021). SNAr and C–H Amination of Electron Rich Arenes with Pyridine as a Nucleophile Using Photoredox Catalysis. Organic Letters. [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Filo. (2025). Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., ... Filo. [Link]

• OrganicChemGuide. (n.d.). 21.04 Nuc. Aromatic Substitution. OrganicChemGuide. [Link]

• Infoscience. (n.d.). The reactivity of 2-fluoro- and 2-chloropyridines toward sodium ethoxide: Factors governing the rates of nucleophilic (het)aromatic substitutions. Infoscience. [Link]

• RSC Publishing. (n.d.). Pyrazines. Part III. Some nucleophilic substitution reactions of chloropyrazines. Journal of the Chemical Society C: Organic. [Link]

• ResearchGate. (2025). Amination of Heteroaryl Chlorides: Palladium Catalysis or SN Ar in Green Solvents?. ResearchGate. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II. [Link]

• NIH. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. PMC. [Link]

• ResearchGate. (n.d.). FMO analysis of SNAr selectivity with 2,4-dichloropyridine, revealing.... ResearchGate. [Link]

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Technical Support Center: A Guide to Resolving Aqueous Solubility Challenges for (5-Amino-3-chloropyridin-2-yl)methanol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for (5-Amino-3-chloropyridin-2-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Our goal is to provide you with the foundational knowledge, practical troubleshooting steps, and detailed protocols to overcome these issues in your experiments.

Frequently Asked Questions (FAQs): Understanding the Solubility Challenge

Q1: I'm having trouble dissolving (5-Amino-3-chloropyridin-2-yl)methanol in my aqueous buffer. Why is it so poorly soluble?

A1: The solubility behavior of (5-Amino-3-chloropyridin-2-yl)methanol is governed by a combination of competing structural features. While it possesses hydrophilic (water-loving) groups like the amino (-NH2) and methanol (-CH2OH) moieties which can form hydrogen bonds with water, it also has a lipophilic (oil-loving) chloro-substituent (-Cl) on the pyridine ring. Furthermore, in its solid crystalline state, the molecule's ability to dissolve is hindered by the energy required to break its crystal lattice structure. The pyridine ring itself, while polar, contributes to the molecule's overall planarity, which can favor strong packing in a crystal. The interplay of these factors results in limited intrinsic solubility in neutral aqueous media.

Q2: What are the most critical physicochemical properties to understand before I start troubleshooting?

A2: To effectively tackle solubility issues, you must first characterize three key properties:

• Intrinsic Solubility (S₀): This is the equilibrium solubility of the un-ionized form of the compound in water. It represents the baseline solubility you are trying to improve upon. A standardized method for this is the shake-flask method outlined in OECD Guideline 105.[1][2][3][4][5]

• pKa: This value indicates the pH at which 50% of the compound is in its ionized form. (5-Amino-3-chloropyridin-2-yl)methanol has two basic centers: the pyridine nitrogen and the 5-amino group. Knowing the pKa values is crucial because the ionized (protonated) form of the compound is significantly more water-soluble than the neutral form.[6][7]

• LogP (Partition Coefficient): This measures the compound's lipophilicity by determining its distribution between an immiscible organic solvent (like n-octanol) and water. A higher LogP value indicates greater lipophilicity and generally corresponds to lower aqueous solubility.[8][9]

Q3: How exactly does the pKa of this compound influence its aqueous solubility?

A3: As a weak base, the solubility of (5-Amino-3-chloropyridin-2-yl)methanol is highly pH-dependent.[6][10] In solutions where the pH is below its pKa, the basic nitrogen atoms will accept protons (H+) from the solution, forming a positively charged pyridinium or ammonium cation. This process of ionization dramatically increases the molecule's polarity and its ability to interact favorably with water molecules, thereby increasing its solubility. The relationship between pH, pKa, and total solubility for a simple base is often described by the Henderson-Hasselbalch equation.[11] Therefore, adjusting the pH of your aqueous medium is the first and most powerful strategy you should explore.[12]

Troubleshooting Workflow and Initial Characterization

Before attempting advanced solubilization techniques, it is essential to confirm the extent of the solubility issue. The following workflow provides a logical progression from initial assessment to selecting an appropriate enhancement strategy.

Sources

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• 6. Intrinsic Solubility of Ionizable Compounds from pKa Shift - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 9. Synthesis, Antiproliferative Effect and In Silico LogP Prediction of BIM-23052 Analogs Containing Tyr Instead of Phe | MDPI [mdpi.com]
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• 12. Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis - Simulations Plus [simulations-plus.com]

Reference Data & Comparative Studies

Benchmarking (5-Amino-3-chloropyridin-2-yl)methanol: A High-Performance Scaffold in Targeted Drug Discovery

In modern medicinal chemistry, the selection of a building block dictates not only the synthetic feasibility of a drug candidate but also its pharmacokinetic (PK) profile and target affinity. (5-Amino-3-chloropyridin-2-yl)methanol (CAS: 1417328-04-1) has emerged as a privileged scaffold, heavily utilized in the development of kinase inhibitors and nuclear receptor agonists[1].

This guide provides an objective, data-driven comparison of this building block against its structural alternatives, elucidating the causality behind its superior performance in drug discovery workflows.

Structural Rationale & Comparative Benchmarking

To understand why (5-Amino-3-chloropyridin-2-yl)methanol is preferred over simpler pyridine scaffolds, we must analyze the synergistic effects of its three primary functional groups:

• C5-Amino Group: Acts as the primary vector for core extension (e.g., via Buchwald-Hartwig amination or amide coupling).

• C3-Chloro Substituent: Provides critical steric shielding that blocks CYP450-mediated oxidation at the C3 position. Furthermore, its inductive electron-withdrawing effect lowers the basicity (pKa) of the pyridine nitrogen, drastically reducing hERG liability—a notorious cause of cardiotoxicity in basic drug candidates.

• C2-Hydroxymethyl Group: Serves as a versatile hydrogen-bonding donor/acceptor. In kinase inhibitors, this moiety frequently interacts with the solvent-exposed region or the hinge region of the ATP-binding pocket, while simultaneously improving the aqueous solubility of the final lipophilic molecule.

Quantitative Data Summarization: Scaffold Comparison

The following table benchmarks (5-Amino-3-chloropyridin-2-yl)methanol against two common alternatives: (5-Aminopyridin-2-yl)methanol (lacking the chlorine atom) and 3-Chloro-5-aminopyridine (lacking the hydroxymethyl group).

Property / Metric	(5-Amino-3-chloropyridin-2-yl)methanol (Target)	(5-Aminopyridin-2-yl)methanol (Alternative 1)	3-Chloro-5-aminopyridine (Alternative 2)
CAS Number	1417328-04-1	171114-60-6	5350-93-6
ClogP (Lipophilicity)	~0.85 (Balanced)	~0.15 (Highly Polar)	~1.20 (Lipophilic)
Pyridine pKa (Est.)	4.2 (Low hERG risk)	5.4 (Moderate hERG risk)	4.0 (Low hERG risk)
Metabolic Stability (C3)	High (Blocked by Cl)	Low (Prone to oxidation)	High (Blocked by Cl)
H-Bond Capacity	Donor: 3, Acceptor: 3	Donor: 3, Acceptor: 3	Donor: 2, Acceptor: 1
Primary Application	Kinase / MALT1 Inhibitors	General building block	Agrochemicals / Basic Pharma

Data synthesized from standard physicochemical substituent modeling and structural activity relationship (SAR) principles.

Structural rationale for the functional groups of (5-Amino-3-chloropyridin-2-yl)methanol.

Application Case Studies in Modern Therapeutics

The unique physicochemical balance of this scaffold has led to its successful integration into several advanced clinical and preclinical candidates.

Case Study A: JAK1/TYK2 Kinase Inhibitors for Autoimmune Diseases

In the development of aminopyrimidinyl compounds for the treatment of conditions like atopic dermatitis and psoriasis, selective inhibition of JAK1 and TYK2 is required[2]. Researchers utilized (5-Amino-3-chloropyridin-2-yl)methanol as a core building block to construct the hinge-binding motif of the inhibitor. As documented in 2, the primary amine is coupled to a fluoropyrimidine core, while the hydroxymethyl group projects into the solvent channel, enhancing the drug's solubility without disrupting the critical kinase binding interactions[2].

Mechanism of action for JAK1/TYK2 inhibitors utilizing the chloropyridine scaffold.

Case Study B: PPARγ Agonists for Metabolic Syndrome

Beyond kinases, this scaffold is highly effective in nuclear receptor targeting. In the synthesis of non-TZD PPARγ agonists, the scaffold was utilized to generate N-(6-(4-(Piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide derivatives[3]. According to the3 study, the introduction of the chloropyridine ether linkage significantly modulated the adipogenic activity and plasma glucose reduction in db/db mice models[3].

Case Study C: MALT1 Inhibitors in Oncology

In the pursuit of tricyclic compounds for treating MALT1-associated cancers and inflammatory disorders, (5-Amino-3-chloropyridin-2-yl) derivatives are employed to construct complex pyrazole-carbonitrile architectures, as detailed in 4[4].

Self-Validating Experimental Methodologies

When working with highly functionalized building blocks, chemoselectivity is the primary challenge. The following protocol outlines a self-validating system for the chemoselective C5-arylation of (5-Amino-3-chloropyridin-2-yl)methanol, ensuring the C2-hydroxymethyl and C3-chloro groups remain entirely uncompromised.

Chemoselective Buchwald-Hartwig Cross-Coupling Protocol

Objective: Selective C5-arylation of the primary amine without inducing O-arylation (etherification) at the C2-alcohol or oxidative addition at the C3-chloride.

Materials:

• Aryl bromide (1.0 eq)

• (5-Amino-3-chloropyridin-2-yl)methanol (1.1 eq)

• Pd2(dba)3 (2 mol%)

• BrettPhos (4 mol%)

• Cs2CO3 (2.0 eq)

• Anhydrous 1,4-dioxane

Step-by-Step Methodology & Causality:

• Reagent Charging: In a flame-dried Schlenk tube, combine the aryl bromide, the aminopyridine building block, Pd2(dba)3, BrettPhos, and Cs2CO3.

  • Causality for Ligand: BrettPhos is critical. Its bulky biaryl structure and large bite angle accelerate reductive elimination, strictly limiting the reaction to mono-arylation of the primary amine.

  • Causality for Base: Cs2CO3 is selected as a mild, insoluble base. Unlike stronger bases (e.g., NaOtBu), it is not basic enough to deprotonate the primary aliphatic alcohol (pKa ~15.5), thereby completely suppressing competing O-arylation side reactions.

• Inert Atmosphere: Evacuate the vessel and backfill with ultra-pure N2 (repeat 3x).

  • Causality: Pd(0) complexes are highly sensitive to oxidation. Strict anaerobic conditions prevent catalyst deactivation and unwanted homocoupling.

• Solvent Addition & Heating: Add anhydrous 1,4-dioxane to achieve a 0.2 M concentration. Heat the sealed tube to 90°C for 12 hours.

  • Causality: Dioxane is chosen over toluene because its mild polarity better solvates the hydrogen-bonding hydroxymethyl group of the building block, ensuring a homogeneous catalytic cycle without strongly coordinating to and poisoning the palladium center.

• Monitoring & Workup (Self-Validation): Monitor conversion via LC-MS. Upon completion, cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove Pd black and inorganic salts. Concentrate and purify via reverse-phase HPLC.

  • Validation Check: The presence of the intact C3-chloro group in the product's mass spectrum (visible via the characteristic 3:1 M/M+2 chlorine isotope pattern) confirms that the electronically deactivated C-Cl bond successfully resisted oxidative addition by the palladium catalyst.

References

• BLD Pharm Product Catalog - 1417328-04-1 | (5-Amino-3-chloropyridin-2-yl)methanol.
• Google Patents - US10980815B2 - Aminopyrimidinyl compounds.
• National Institutes of Health (PMC) - Synthesis of N-(6-(4-(Piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide Derivatives for the Treatment of Metabolic Syndrome.
• Google Patents - WO2022164789A1 - Tricyclic compounds useful in the treatment of cancer, autoimmune and inflammatory disoders.

Sources

• 1. 1417328-04-1|(5-Amino-3-chloropyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 2. US10980815B2 - Aminopyrimidinyl compounds - Google Patents [patents.google.com]
• 3. Synthesis of N-(6-(4-(Piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide Derivatives for the Treatment of Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2022164789A1 - Tricyclic compounds useful in the treatment of cancer, autoimmune and inflammatory disoders - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of (5-Amino-3-chloropyridin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide has been developed to provide essential safety and handling information for (5-Amino-3-chloropyridin-2-yl)methanol. As of the date of this publication, a specific Safety Data Sheet (SDS) for this exact chemical structure (CAS No. 1423030-37-3) was not available from major chemical suppliers. The following recommendations are therefore synthesized from the safety data of structurally similar compounds, including various isomers of amino-chloropyridinyl-methanol. It is imperative to treat this compound with the caution required for a substance of unknown toxicity and to supplement these guidelines with your institution's specific safety protocols.

Hazard Identification and Risk Assessment: An In-Depth Analysis

(5-Amino-3-chloropyridin-2-yl)methanol is a substituted pyridine derivative. The toxicological properties of this specific molecule have not been extensively studied. However, based on the hazard classifications of analogous compounds, a comprehensive risk assessment necessitates treating it as a substance that is potentially:

• Harmful if swallowed: (H302)[1]

• Harmful if inhaled: (H332)[2]

• Causes skin irritation: (H315)[1]

• Causes serious eye irritation: (H319)

• May cause respiratory irritation: (H335)

The primary routes of exposure are inhalation of the powder, skin contact, eye contact, and ingestion. The causality for these hazards lies in the chemical reactivity of the functional groups. The aromatic amine and the chlorinated pyridine ring can interact with biological macromolecules, potentially leading to irritation and toxicity.

Summary of Potential Hazards:

Hazard Statement	GHS Classification	Potential Effects
Harmful if swallowed	Acute Toxicity, Oral (Cat 4)	May cause gastrointestinal irritation, nausea, vomiting, and systemic effects.
Harmful if inhaled	Acute Toxicity, Inhaled (Cat 4)	May cause respiratory tract irritation, coughing, and shortness of breath.[2]
Causes skin irritation	Skin Irritation (Cat 2)	May cause redness, itching, and pain upon contact.[1]
Causes serious eye irritation	Eye Irritation (Cat 2A)	May cause pain, tearing, redness, and blurred vision.
May cause respiratory irritation	STOT - SE (Cat 3)	May cause irritation to the nose, throat, and lungs.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling (5-Amino-3-chloropyridin-2-yl)methanol. The selection of specific PPE is based on a thorough risk assessment of the procedures to be performed.

Core PPE Requirements:

PPE Component	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields or a full-face shield.[3]	To prevent eye contact with airborne particles or splashes, which could cause serious irritation.
Hand Protection	Nitrile gloves (minimum thickness of 0.11 mm). Inspect gloves for integrity before each use.[4]	To prevent skin contact, a primary route of exposure that can lead to irritation.[1] Change gloves immediately if contaminated.
Body Protection	A fully buttoned laboratory coat. Consider a chemically resistant apron for large quantities or splash-prone tasks.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator if handling the powder outside of a certified chemical fume hood.	To prevent the inhalation of airborne particles, which can cause respiratory irritation.[2]

PPE Donning and Doffing Workflow:

Caption: Sequential process for correctly donning and doffing PPE.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational protocol is crucial for minimizing exposure risk.

Handling and Dispensing:

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Verify that an emergency eyewash station and safety shower are accessible and have been recently tested.[5]

  • Gather all necessary equipment (spatulas, weigh boats, glassware) and place them in the fume hood.

  • Don the appropriate PPE as outlined in Section 2.

• Dispensing:

  • Perform all manipulations of the solid compound within the chemical fume hood.

  • When weighing, use a tared weigh boat or glassware to minimize the transfer of the powder.

  • Handle the container and spatula with care to avoid generating dust.

  • Close the primary container tightly immediately after dispensing.[2]

• Post-Handling:

  • Clean all contaminated surfaces within the fume hood with an appropriate solvent (e.g., isopropanol or ethanol) followed by a soap and water solution.

  • Properly doff PPE, ensuring contaminated gloves are removed without touching the skin.

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

• Keep away from incompatible materials such as strong oxidizing agents.[5]

• The storage area should be clearly labeled with the appropriate hazard warnings.

Disposal:

• Dispose of unused material and contaminated waste (e.g., gloves, weigh boats) as hazardous chemical waste in accordance with local, state, and federal regulations.[1][2]

• Do not dispose of this chemical down the drain or in the regular trash.

• Consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is critical.

Emergency Response Protocol:

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